Cas no 2248309-20-6 (4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester)
4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Chemical and Physical Properties
Names and Identifiers
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- EN300-6513304
- 2248309-20-6
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate
- 4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
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- Inchi: 1S/C14H8N2O4/c17-12-10-3-1-2-4-11(10)13(18)16(12)20-14(19)9-5-7-15-8-6-9/h1-8H
- InChI Key: MKQQNHNMLVUNTC-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C(ON2C(=O)C3=C(C2=O)C=CC=C3)=O)=C1
Computed Properties
- Exact Mass: 268.04840674g/mol
- Monoisotopic Mass: 268.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 76.6Ų
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- Boiling Point: 457.4±37.0 °C(Predicted)
- pka: 2.79±0.10(Predicted)
4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6513304-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate |
2248309-20-6 | 95.0% | 0.05g |
$528.0 | 2025-03-14 | |
| Enamine | EN300-6513304-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate |
2248309-20-6 | 95.0% | 0.1g |
$553.0 | 2025-03-14 | |
| Enamine | EN300-6513304-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate |
2248309-20-6 | 95.0% | 0.25g |
$579.0 | 2025-03-14 | |
| Enamine | EN300-6513304-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate |
2248309-20-6 | 95.0% | 0.5g |
$603.0 | 2025-03-14 | |
| Enamine | EN300-6513304-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate |
2248309-20-6 | 95.0% | 1.0g |
$628.0 | 2025-03-14 | |
| Enamine | EN300-6513304-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate |
2248309-20-6 | 95.0% | 2.5g |
$1230.0 | 2025-03-14 | |
| Enamine | EN300-6513304-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate |
2248309-20-6 | 95.0% | 5.0g |
$1821.0 | 2025-03-14 | |
| Enamine | EN300-6513304-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-4-carboxylate |
2248309-20-6 | 95.0% | 10.0g |
$2701.0 | 2025-03-14 |
4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
Comprehensive Overview of 4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 2248309-20-6)
The compound 4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 2248309-20-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a pyridinecarboxylic acid moiety with an isoindole-1,3-dione (phthalimide) ester, makes it a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to participate in diverse chemical reactions.
In recent years, the demand for heterocyclic compounds like 4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester has surged due to their role in developing small-molecule therapeutics. This compound’s ester linkage and aromatic systems contribute to its stability and reactivity, making it valuable for designing enzyme inhibitors or receptor modulators. Its CAS No. 2248309-20-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.
One of the trending topics in chemical research is the exploration of sustainable synthesis methods. 4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester can be synthesized using green chemistry principles, such as catalyst-free reactions or solvent-free conditions. This aligns with the growing emphasis on eco-friendly manufacturing processes, a key concern for industries aiming to reduce environmental impact. Researchers are also investigating its potential in photocatalysis and bioconjugation, expanding its utility beyond traditional applications.
The compound’s structural motifs are analogous to those found in FDA-approved drugs, which has spurred interest in its structure-activity relationships (SAR). For instance, the phthalimide group is a common feature in anti-inflammatory and anticancer agents, while the pyridine ring enhances bioavailability. Such characteristics make CAS No. 2248309-20-6 a candidate for high-throughput screening in drug development pipelines.
From a commercial perspective, suppliers of 4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester highlight its high purity and custom synthesis options to meet research demands. Analytical techniques like HPLC, NMR, and mass spectrometry ensure quality control, addressing the need for reproducible results in scientific studies. The compound’s stability under ambient conditions further enhances its practicality for laboratory use.
In summary, 4-Pyridinecarboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 2248309-20-6) represents a promising scaffold for innovative therapeutics and functional materials. Its integration into drug discovery and material science underscores the importance of multidisciplinary collaboration in advancing chemical research. As interest in targeted therapies and green chemistry grows, this compound is poised to remain a focal point in scientific inquiry.
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